![molecular formula C12H10N4 B168317 2-Pyridin-3-yl-1H-benzoimidazol-5-ylamine CAS No. 1571-99-9](/img/structure/B168317.png)
2-Pyridin-3-yl-1H-benzoimidazol-5-ylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-Pyridin-3-yl-1H-benzoimidazol-5-ylamine” is a chemical compound with the CAS Number: 1571-99-9 . It has a molecular weight of 210.24 and its molecular formula is C12H10N4 .
Synthesis Analysis
A study has reported the synthesis of a novel series of 2-(pyridin-3-yl)-1H-benzo[d]imidazoles . The structures of the compounds were confirmed by spectral and CHN analysis .
Molecular Structure Analysis
The InChI code for “2-Pyridin-3-yl-1H-benzoimidazol-5-ylamine” is 1S/C12H10N4/c13-9-3-4-10-11(6-9)16-12(15-10)8-2-1-5-14-7-8/h1-7H,13H2,(H,15,16) .
Physical And Chemical Properties Analysis
The molecular formula of “2-Pyridin-3-yl-1H-benzoimidazol-5-ylamine” is C12H10N4 . It has a molecular weight of 210.24 .
Scientific Research Applications
Green Synthesis of Benzimidazole Derivatives
This compound is used in the green synthesis of benzimidazole derivatives, which are known for their pharmacological activities. The process is environmentally friendly and aligns with sustainable chemistry practices .
Catalysis in Multicyclic Aromatic Hydrocarbon Synthesis
It serves as a precursor in Pd(II)-catalyzed annulation reactions to synthesize multicyclic aromatic hydrocarbons, which have potential applications in materials science due to their photophysical properties .
Antimicrobial and Antifungal Agent Development
Researchers have synthesized derivatives of this compound for use as antimicrobial and antifungal agents, addressing the growing concern of drug-resistant pathogens .
Chemical Research and Education
As a chemical reagent, it is available for purchase and is used in various research and educational settings to explore chemical reactions and properties .
Antitubercular and Antioxidant Activities
Derivatives of this compound have been studied for their antitubercular and antioxidant activities, which are crucial in the development of new treatments for tuberculosis and oxidative stress-related conditions .
Safety and Hazards
properties
IUPAC Name |
2-pyridin-3-yl-3H-benzimidazol-5-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N4/c13-9-3-4-10-11(6-9)16-12(15-10)8-2-1-5-14-7-8/h1-7H,13H2,(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZIMYJGAHSBALP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NC3=C(N2)C=C(C=C3)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40357166 |
Source
|
Record name | 2-Pyridin-3-yl-1H-benzoimidazol-5-ylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40357166 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Pyridin-3-yl-1H-benzoimidazol-5-ylamine | |
CAS RN |
1571-99-9 |
Source
|
Record name | 2-Pyridin-3-yl-1H-benzoimidazol-5-ylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40357166 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(pyridin-3-yl)-1H-1,3-benzodiazol-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.